N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C12H10ClN3O3
• Molecular Weight: 279.68 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-chloro-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H10ClN3O3/c1-16-5-8(13)11(15-16)12(17)14-7-2-3-9-10(4-7)19-6-18-9/h2-5H,6H2,1H3,(H,14,17)
• InChI Key: ISSASGGYXDMSQZ-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2=CC3=C(C=C2)OCO3)Cl

Description

N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide, also known as BDP-1, is a chemical compound that has gained significant attention in the field of scientific research. It is a pyrazole derivative that has been synthesized using various methods, including the Suzuki-Miyaura cross-coupling reaction and the Buchwald-Hartwig amination reaction. BDP-1 has been shown to have potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to inhibit the activity of several enzymes, including histone deacetylases and cyclin-dependent kinases. It has also been shown to inhibit the activation of several signaling pathways, including the NF-κB pathway and the MAPK pathway.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to have several biochemical and physiological effects. In cancer research, N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In inflammation research, N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells. In neurological research, N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to reduce oxidative stress and inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. Another advantage is its ability to cross the blood-brain barrier and have neuroprotective effects. However, one limitation of using N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, future research could focus on developing more efficient methods for synthesizing N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide and improving its solubility in water.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been achieved using several methods. One of the most commonly used methods is the Suzuki-Miyaura cross-coupling reaction, which involves the coupling of an arylboronic acid with an aryl halide in the presence of a palladium catalyst. Another method that has been used to synthesize N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide is the Buchwald-Hartwig amination reaction, which involves the coupling of an aryl halide with an amine in the presence of a palladium catalyst.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has shown potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In inflammation research, N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological research, N-(1,3-benzodioxol-5-yl)-4-chloro-1-methyl-1H-pyrazole-3-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.